Cas no 1026797-05-6 (4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1,3,2-dioxaborolane)

4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1,3,2-dioxaborolane structure
1026797-05-6 structure
Product Name:4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1,3,2-dioxaborolane
CAS No:1026797-05-6
MF:C14H18BF3O2S
MW:318.16273355484
CID:1136074
PubChem ID:53484479
Update Time:2025-04-20

4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-{2-[(2,2,2-trifluoroethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane
    • DTXSID80704039
    • 4,4,5,5-Tetramethyl-2-(2-(2,2,2-trifluoroethylthio)phenyl)-1,3,2-dioxaborolane
    • 1026797-05-6
    • Inchi: 1S/C14H18BF3O2S/c1-12(2)13(3,4)20-15(19-12)10-7-5-6-8-11(10)21-9-14(16,17)18/h5-8H,9H2,1-4H3
    • InChI Key: KKWULUPDECSPNO-UHFFFAOYSA-N
    • SMILES: S(CC(F)(F)F)C1C=CC=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 318.107266g/mol
  • Monoisotopic Mass: 318.107266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 318.2g/mol
  • Topological Polar Surface Area: 43.8Ų

4,4,5,5-tetramethyl-2-[2-(2,2,2-trifluoroethylsulfanyl)phenyl]-1,3,2-dioxaborolane Related Literature

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